N-cyclopentyl-2-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-cyclopentyl-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H17N5OS2/c22-15(17-11-4-1-2-5-11)10-24-16-19-18-14-8-7-12(20-21(14)16)13-6-3-9-23-13/h3,6-9,11H,1-2,4-5,10H2,(H,17,22)
• InChI Key: XEMVQASLSGNBPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CS4
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol
• CAS No.: 894048-56-7

Description

1,2,4-Triazole derivatives are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug discovery studies against cancer cells, microbes, and various types of diseases. They are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives involves various synthetic approaches. The review article strives to compile the latest synthetic approaches for the synthesis of triazolothiadiazine and its derivatives, along with their diverse pharmacological activities.

Molecular Structure Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives are complex and involve multiple steps. The IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary widely depending on their specific structure. For example, the IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Scientific Research Applications

Synthesis and Biological Activity

• Insecticidal Agents : The synthesis of novel heterocycles incorporating a thiadiazole moiety has demonstrated potential insecticidal activity against the cotton leafworm, Spodoptera littoralis. These compounds were derived from a versatile precursor and evaluated for their effectiveness as insecticidal agents, highlighting the importance of such chemical structures in agricultural applications (Fadda et al., 2017).

• Antimicrobial and Antifungal Agents : Another study focused on the synthesis of novel sulfonamide thiazole derivatives, showing significant insecticidal activity and potential as antimicrobial agents. The structural elucidation and the biological evaluation of these compounds underline their potential in addressing pest and microbial resistance issues (Soliman et al., 2020).

• Anticancer and Antiproliferative Effects : Compounds with similar heterocyclic frameworks have been explored for their anticancer properties, demonstrating the ability to inhibit cancer cell proliferation. Such studies emphasize the role of these chemical entities in the development of new therapeutic agents targeting various cancer types (Wang et al., 2015).

Chemical Synthesis and Modification

• Chemical Synthesis : The chemical synthesis of heterocyclic compounds bearing triazolo and pyridazine moieties involves intricate synthetic routes that yield compounds with potential bioactivity. These synthesis pathways are crucial for the development of new molecules with enhanced biological functions (Kuwahara et al., 1997).

• Molecular Docking and Screening : Innovative compounds have been subjected to molecular docking and in vitro screening to evaluate their potential as bioactive agents. Such studies not only provide insights into the chemical synthesis of new compounds but also their application in drug discovery and development (Flefel et al., 2018).

Mechanism of Action

Target of Action

The compound contains athiophene moiety and a triazole moiety , both of which are known to interact with a variety of enzymes and receptors, showing versatile biological activities . Thiophene derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Theelectron pairs on sulfur in the thiophene moiety are significantly delocalized in the π electron system and behave extremely reactive like benzene derivative . This reactivity might play a role in the compound’s interaction with its targets.

Biochemical Pathways

Given the wide range of therapeutic properties of thiophene derivatives , it can be inferred that multiple biochemical pathways might be affected.

Result of Action

Given the wide range of therapeutic properties of thiophene derivatives , it can be inferred that the compound might have diverse molecular and cellular effects.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole derivatives can also vary widely depending on their specific structure and use. It’s important to handle these compounds with care and use appropriate safety measures.

Future Directions

The future directions for research on 1,2,4-triazole derivatives are promising. These compounds have a wide range of applications as synthetic intermediates and promising pharmaceuticals. It is hoped that this review article will be of help to researchers engaged in the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo.